Cas no 1371589-09-1 (Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate
• CAS No: 1371589-09-1
• MF: C₁₅H₁₈BF₃O₄
• MW: 330.107235431671
• CID: 4591778
• PubChem ID: 66980121
• Update Time: 2025-10-27

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate
• 4-Methoxycarbonyl-2-trifluoromethylphenylboronic acid pinacol ester
• 4-(Methoxycarbonyl)-2-(trifluoromethyl)phenylboronic Acid Pinacol Ester
• BS-30763
• methyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate
• EN300-7398624
• methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate
• 1371589-09-1
• DB-096256
• MFCD23379538
• SCHEMBL1289711
• F76092
• Z2217313796
• XH0298
• CS-0128025
• AKOS025395390
• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate

• MDL： MFCD23379538
• Inchi： 1S/C15H18BF3O4/c1-13(2)14(3,4)23-16(22-13)11-7-6-9(12(20)21-5)8-10(11)15(17,18)19/h6-8H,1-5H3
• InChI Key： AYHRJMPGPKEQBG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=CC=1B1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

• Exact Mass: 330.125
• Monoisotopic Mass: 330.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-3-(Trifluoromethyl)Benzoate (CAS No. 1371589-09-1)

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate (CAS No. 1371589-09-1) is a synthetically versatile organoboron compound that has garnered significant attention in modern chemical research. This compound features a trifluoromethyl-substituted aromatic ester conjugated with a boronic ester derivative in the form of a dioxaborolane ring system. The structural integration of these two functional groups positions it as a valuable intermediate for cross-coupling reactions and fluorinated compound synthesis.

The trifluoromethyl group (-CF₃) in this molecule imparts unique electronic and steric properties. Fluorinated substituents are widely utilized in pharmaceutical development to enhance metabolic stability and bioavailability of drug candidates. Recent studies have demonstrated that the strategic placement of trifluoromethyl moieties can improve the lipophilicity and binding affinity of small molecules toward biological targets.

The core structural element of this compound is the 1,3,2-dioxaborolane ring system, which serves as a protected boronic acid equivalent. This functional group is particularly advantageous in modern synthetic methodologies due to its enhanced stability compared to free boronic acids. The tetramethylation pattern at positions 4 and 5 of the dioxaborolane ring further enhances its chemical robustness while maintaining reactivity under standard coupling conditions.

In the context of cross-coupling chemistry, compounds like Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate play critical roles as coupling partners in Suzuki-Miyaura and related transformations. The boron-containing functionality enables efficient carbon-carbon bond formation with aryl halides under palladium catalysis. This has been leveraged in recent studies for the synthesis of fluorinated heterocycles with potential applications in agrochemicals and materials science.

The ester functionality present in this molecule offers additional synthetic flexibility. Methylene esters are commonly employed as masked carboxylic acid derivatives that can be selectively hydrolyzed or reduced during multi-step syntheses. When combined with the boronic ester motif and trifluoromethyl substituent, this creates a multifunctional platform for constructing complex molecular architectures.

Recent advances in transition metal catalysis have expanded the utility of such bifunctional compounds. For instance, dual activation strategies involving both boron and trifluoromethyl groups have been reported to enable site-selective functionalization patterns that would be challenging with conventional reagents. These developments highlight the strategic importance of molecules like CAS No. 1371589-09-1 in modern synthetic planning.

In materials science applications, fluorinated compounds often exhibit desirable properties such as thermal stability and low surface energy. The combination with boron-based functionalities opens new avenues for designing functional materials with tailored electronic properties. Ongoing research explores these compounds for use in organic electronics and photovoltaic systems.

The synthesis of this compound typically involves multistep processes starting from appropriately substituted aromatic precursors. Key steps include trifluoromethylation reactions followed by dioxaborolane formation through transmetallation or direct addition methods. Modern synthetic protocols emphasize atom economy and green chemistry principles to minimize waste generation during production.

In pharmaceutical development pipelines, such bifunctional molecules serve as privileged scaffolds for lead optimization campaigns. The ability to introduce fluorinated motifs through established coupling methodologies makes them attractive candidates for medicinal chemists seeking to improve drug-like properties through molecular modification.

Analytical characterization of CAS No. 1371589-09-1 requires advanced spectroscopic techniques including NMR spectroscopy (¹H-NMR/¹³C-NMR), mass spectrometry (LC/MS), and elemental analysis to confirm its unique structural features including both aromatic ester and dioxaborolane functionalities.

Ongoing research continues to explore novel applications for this class of compounds across multiple disciplines including asymmetric synthesis strategies where the combination of fluorine atoms and boron centers may enable enantioselective transformations through chiral catalyst systems.

The growing demand for fluorinated building blocks in drug discovery programs underscores the importance of efficient methods for synthesizing compounds like Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate at scale while maintaining high levels of purity required for downstream applications.